1-(Ethoxycarbonyl)piperidine-4-carboxylic acid
Cat. No. B042520
M. Wt: 201.22 g/mol
InChI Key: BVEBMPFJSMEGJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05663200
Procedure details
A solution of 578.2 g of 4-carboxy-1-ethoxycarbonylpiperidine in 1200 ml of toluene is treated firstly with 1.0 g of N,N-dimethylformamide and then, at from 68° to 70° C. and within the space of 2 hours, with 369.0 g of thionyl chloride. The mixture is subsequently stirred at 70° C. for a further 30 min, after which the toluene is distilled off in vacuo and the residue is then degassed at RT for approximately 30 min under HV. This results in the title compound in the form of a weakly yellow oil [IR (Film): 2960, 2870, 1790, 1695, 1470, 1435, 1300, 1230, 1130, 960, 765 cm-1 ]. The product distils without decomposition at a m.p. of 96°-98° C. (0.08-0.09 Torr).
Identifiers
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REACTION_CXSMILES
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[C:1]([CH:4]1[CH2:9][CH2:8][N:7]([C:10]([O:12][CH2:13][CH3:14])=[O:11])[CH2:6][CH2:5]1)(O)=[O:2].CN(C)C=O.S(Cl)([Cl:22])=O>C1(C)C=CC=CC=1>[Cl:22][C:1]([CH:4]1[CH2:9][CH2:8][N:7]([C:10]([O:12][CH2:13][CH3:14])=[O:11])[CH2:6][CH2:5]1)=[O:2]
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Inputs
Step One
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Name
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Quantity
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578.2 g
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Type
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reactant
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Smiles
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C(=O)(O)C1CCN(CC1)C(=O)OCC
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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CN(C=O)C
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Name
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Quantity
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1200 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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Quantity
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369 g
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture is subsequently stirred at 70° C. for a further 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at from 68° to 70° C.
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CUSTOM
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Type
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CUSTOM
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Details
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within the space of 2 hours
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Duration
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2 h
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DISTILLATION
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Type
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DISTILLATION
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Details
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after which the toluene is distilled off in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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the residue is then degassed at RT for approximately 30 min under HV
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Duration
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30 min
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
